Cas no 1824399-64-5 (Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)-)

• Product Name: Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)-
• CAS No: 1824399-64-5
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• MDL: MFCD26136855
• CID: 5191970
• PubChem ID: 130059716
• Update Time: 2025-11-02

Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)-

• MDL： MFCD26136855
• Inchi： 1S/C8H8BrF2N/c9-7-3-5(11)1-2-6(7)8(12)4-10/h1-3,8H,4,12H2
• InChI Key： OGMWAOSXIFTHKW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1Br)(N)CF

Additional information on Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)-

Comprehensive Overview of Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)- (CAS No. 1824399-64-5)

Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)- (CAS No. 1824399-64-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro substitution pattern and fluoromethyl group, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure offers distinct reactivity, making it a focal point for researchers exploring novel drug candidates and advanced materials.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the relevance of Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)-. Fluorine atoms are known to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. As such, this compound is frequently investigated for its potential in developing next-generation therapeutics, particularly in oncology and central nervous system (CNS) disorders. Researchers are also exploring its utility in crop protection chemicals, where fluorinated derivatives often exhibit improved efficacy and environmental profiles.

From a synthetic chemistry perspective, CAS No. 1824399-64-5 presents intriguing challenges and opportunities. The presence of both bromo and fluoro substituents allows for selective functionalization, enabling the construction of complex molecular architectures. Recent advancements in cross-coupling reactions and C-H activation methodologies have further expanded the utility of this compound in organic synthesis. These developments align with the broader trend toward sustainable chemistry, where efficient and atom-economical transformations are prioritized.

The commercial landscape for Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)- reflects its niche but growing importance. Suppliers and manufacturers are increasingly offering this compound to meet the needs of academic and industrial researchers. Quality control, scalability, and regulatory compliance are key considerations for stakeholders in this space. Additionally, the compound's role in high-throughput screening and combinatorial chemistry underscores its value in drug discovery pipelines.

Looking ahead, the applications of CAS No. 1824399-64-5 are expected to diversify further. Innovations in bioconjugation techniques and targeted drug delivery systems may unlock new uses for this versatile building block. As the scientific community continues to explore the boundaries of fluorine chemistry, compounds like Benzenemethanamine, 2-bromo-4-fluoro-α-(fluoromethyl)- will remain at the forefront of cutting-edge research.